Cas no 1598601-78-5 (4-Fluoro-2-(oxetan-3-yloxy)aniline)

• Product Name: 4-Fluoro-2-(oxetan-3-yloxy)aniline
• CAS No: 1598601-78-5
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 5695958
• PubChem ID: 115669705
• Update Time: 2025-10-05

4-Fluoro-2-(oxetan-3-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• EN300-1295306
• 4-FLUORO-2-(OXETAN-3-YLOXY)ANILINE
• A1-13497
• 1598601-78-5
• Benzenamine, 4-fluoro-2-(3-oxetanyloxy)-
• 4-Fluoro-2-(oxetan-3-yloxy)aniline

• Inchi： 1S/C9H10FNO2/c10-6-1-2-8(11)9(3-6)13-7-4-12-5-7/h1-3,7H,4-5,11H2
• InChI Key： NAGAYEAWVRCLKC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC1COC1)N

Computed Properties

• Exact Mass: 183.06955672g/mol
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.5Ų

Additional information on 4-Fluoro-2-(oxetan-3-yloxy)aniline

Recent Advances in the Study of 4-Fluoro-2-(oxetan-3-yloxy)aniline (CAS: 1598601-78-5) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 4-Fluoro-2-(oxetan-3-yloxy)aniline (CAS: 1598601-78-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a building block for drug development.

Recent studies have highlighted the versatility of 4-Fluoro-2-(oxetan-3-yloxy)aniline as a key intermediate in the synthesis of novel bioactive molecules. The presence of both the fluorine atom and the oxetane ring in its structure provides distinct advantages in terms of metabolic stability and binding affinity, making it an attractive candidate for medicinal chemistry applications. Researchers have successfully incorporated this compound into various scaffolds, yielding promising results in early-stage drug discovery programs.

One of the most notable developments involves the use of 4-Fluoro-2-(oxetan-3-yloxy)aniline in the design of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against several clinically relevant kinases, with improved selectivity profiles compared to existing inhibitors. The oxetane moiety was found to play a crucial role in optimizing the pharmacokinetic properties of these inhibitors.

In addition to its applications in small molecule drug discovery, 4-Fluoro-2-(oxetan-3-yloxy)aniline has shown potential in the development of covalent inhibitors. The aniline group serves as an effective handle for the introduction of electrophilic warheads, enabling the targeting of non-catalytic cysteine residues in disease-relevant proteins. Recent work in this area has focused on optimizing the reactivity and selectivity of these covalent modifiers.

The synthetic accessibility of 4-Fluoro-2-(oxetan-3-yloxy)aniline has also been a subject of recent investigation. Several research groups have reported improved synthetic routes to this compound, with particular emphasis on scalability and purity. These advancements are critical for enabling broader exploration of its applications in drug discovery and chemical biology.

Looking forward, the unique properties of 4-Fluoro-2-(oxetan-3-yloxy)aniline position it as a valuable tool for addressing current challenges in drug discovery, particularly in the areas of targeted protein degradation and PROTAC development. Ongoing research is exploring its incorporation into bifunctional molecules designed to modulate protein levels through the ubiquitin-proteasome system.

In conclusion, 4-Fluoro-2-(oxetan-3-yloxy)aniline (CAS: 1598601-78-5) represents a promising chemical entity with diverse applications in pharmaceutical research. The recent progress in understanding its properties and utilities underscores its potential to contribute to the development of novel therapeutic agents. Further investigation of this compound and its derivatives is warranted to fully exploit its capabilities in addressing unmet medical needs.